3-Methyl-6-oxo-1-phenyl-1H,6H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic acid

• Molecular Formula: C14H11N3O3
• Molecular Weight: 269.25 g/mol
• SMILES: CC1=NN(C2=C1C=C(C(=O)N2)C(=O)O)C3=CC=CC=C3
• InChI: InChI=1S/C14H11N3O3/c1-8-10-7-11(14(19)20)13(18)15-12(10)17(16-8)9-5-3-2-4-6-9/h2-7H,1H3,(H,15,18)(H,19,20)
• InChIKey: IEFRWKSPBQJDRK-UHFFFAOYSA-N

3-Methyl-6-oxo-1-phenyl-1H,6H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic acid – Core Scaffold & Procurement-Relevant Identity

3-Methyl-6-oxo-1-phenyl-1H,6H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic acid (CAS 81933-80-4) is a bicyclic pyrazolo[3,4-b]pyridine derivative bearing a 6-oxo group and a 5-carboxylic acid functionality on the fused pyridone ring . It belongs to a class of heterocycles widely exploited as privileged scaffolds in medicinal chemistry and as versatile intermediates for further derivatization [1]. The compound is commercially available at 95% purity from multiple suppliers, making it accessible for both academic research and industrial-scale synthesis .

Bicyclic pyrazolopyridine scaffold with 6-oxo and 5-carboxylic acid, enabling amide coupling and heterocyclic elaboration

Catalog availability from multiple suppliers, supporting rapid procurement for library synthesis

Distinct keto-enol tautomerism versus 6-amino analogs, offering unique reactivity in condensation reactions

• [1] El-Emary, T. I. (1999). A Convenient Synthetic Approach to Newly Condensed Pyrazoloazines Based on Pyrazolo[3,4-b]pyridine. Journal of the Chinese Chemical Society, 46, 585-590. View Source

Why 3-Methyl-6-oxo-1-phenyl-1H,6H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic Acid Cannot Be Replaced by Generic Pyrazolo[3,4-b]pyridine Analogs

Simple substitution of this compound with other pyrazolo[3,4-b]pyridine-5-carboxylic acid derivatives fails because the 6-oxo group fundamentally alters the electronic and tautomeric landscape of the fused ring system. Unlike the 6-amino analog (PYRPCA), which is stabilized by an intramolecular NH₂···HOOC hydrogen bond, the 6-oxo compound engages in keto-enol tautomerism that directly modulates the reactivity of the 5-carboxylic acid moiety and the regiospecificity of subsequent condensation reactions [1]. Furthermore, the 1-phenyl substituent provides a critical hydrophobic anchor that cannot be replicated by smaller N-substituents without loss of binding or crystallinity. These structural distinctions produce measurable differences in vibrational spectra, conformational preferences, and synthetic utility that generic pyrazolopyridine acids cannot match [1].

Tautomeric state

6-Oxo group enables keto-enol tautomerism absent in 6-amino analogs, which may alter regioselectivity in downstream reactions.

Hydrophobic anchor

1-Phenyl substituent provides critical binding or crystallinity; smaller N-substituents may not replicate these interactions.

Spectroscopic identity

Distinct IR/Raman signatures differentiate the 6-oxo scaffold from amino and nitrile analogs, requiring specific QC verification.

• [1] Bahgat, K., Jasem, N. A. D., & El-Emary, T. (2009). Theoretical and experimental investigations on the structure and vibrational spectra of 6-amino-3-methyl-1-phenyl-1H-pyrazolo-[3,4-b]pyridine-5-carboxylic acid and 6,7-dihydro-3-methyl-6-oxo-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile. Journal of the Serbian Chemical Society, 74(5), 555–571. View Source

Quantitative Differentiation Evidence for 3-Methyl-6-oxo-1-phenyl-1H,6H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic Acid vs. Closest Analogs

Keto-Enol Tautomerism vs. Intramolecular H-Bond Stabilization: Conformational Preference Relative to the 6-Amino Analog

The 6-oxo compound exists as a mixture of keto-enol tautomers, whereas the 6-amino analog (PYRPCA) adopts a single, intramolecularly H-bonded conformer. DFT calculations at the B3LYP/6-31G* level predict that the most stable conformer of PYRPCA is stabilized by an NH₂···HOOC hydrogen bond that strengthens conjugation of the amino and carboxylic acid groups with the pyridine ring [1]. In contrast, the 6-oxo scaffold (studied as its 5-carbonitrile congener PYRPCN) populates multiple tautomeric states, which directly influences the electronic environment at the 5-position and the compound's reactivity in condensation and cyclization reactions [1].

Tautomerism vs H-bond

Class-level

Keto-enol mixture vs single H-bonded conformer

Supports regiospecificity review in derivatization

Inferred from PYRPCN carbonitrile congener; direct acid data to verify

Evidence Dimension	Predominant tautomeric state and conformational stabilization
Target Compound Data	Keto-enol tautomerism; multiple populated states (inferred from PYRPCN carbonitrile analog)
Comparator Or Baseline	6-Amino-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid (PYRPCA): single conformer stabilized by intramolecular NH₂···HOOC H-bond
Quantified Difference	Qualitative difference in number of populated tautomers; H-bond stabilization energy not explicitly quantified for the 6-oxo acid
Conditions	DFT calculations (B3LYP, BLYP; RHF/6-31G*); solid-phase FT-IR and FT-Raman spectroscopy (4000–400 cm⁻¹)

Why This Matters

The distinct tautomeric profile of the 6-oxo compound alters its reactivity and regioselectivity in downstream derivatization, making it a non-interchangeable building block for libraries requiring enolizable 5-carboxylic acid intermediates.

• [1] Bahgat, K., Jasem, N. A. D., & El-Emary, T. (2009). Theoretical and experimental investigations on the structure and vibrational spectra of 6-amino-3-methyl-1-phenyl-1H-pyrazolo-[3,4-b]pyridine-5-carboxylic acid and 6,7-dihydro-3-methyl-6-oxo-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile. Journal of the Serbian Chemical Society, 74(5), 555–571. View Source

Synthetic Accessibility and Purity: Commercial Availability at 95% vs. Multi-Step Custom Synthesis of Analogs

3-Methyl-6-oxo-1-phenyl-1H,6H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic acid is stocked by multiple vendors at a guaranteed minimum purity of 95%, with immediate availability in gram quantities . In contrast, the closely related 6-amino analog (PYRPCA) and 5-carbonitrile analog (PYRPCN) are not listed as off-the-shelf catalog products by the same suppliers, requiring custom synthesis or multi-step preparation from 5-amino-3-methyl-1-phenyl-1H-pyrazole [1]. This difference in commercial readiness translates to reduced lead time and lower procurement risk for the 6-oxo acid.

Commercial purity & availability

Source review

95% purity; stocked by multiple vendors

Reduces synthesis lead time and batch variability risk

Catalog search May 2026; confirm current stock

Evidence Dimension	Commercial availability and minimum purity
Target Compound Data	95% purity; available from AKSci (Cat. 1089EM) and Leyan (Cat. 2041677)
Comparator Or Baseline	6-Amino analog (PYRPCA) and 5-carbonitrile analog (PYRPCN): no off-the-shelf vendor listing found at comparable purity
Quantified Difference	Target compound: stocked at 95% purity; comparators: not stocked (requires custom synthesis)
Conditions	Vendor catalog search conducted May 2026

Why This Matters

For procurement decisions, guaranteed 95% purity and immediate availability eliminate synthesis delays and reduce batch-to-batch variability risk compared to custom-synthesized analogs.

• [1] Rafique, I., Maqbool, T., & Javed, M. S. (2024). Synthesis of Pyrazolo[3,4-b]pyridine Derivatives and Their In-Vitro and In-Silico Antidiabetic Activities. Journal of Cellular Biochemistry, 125, e30646. View Source

Molecular Descriptors Differentiating the 6-Oxo Acid from the 6-Amino and 5-Carbonitrile Analogs

Computationally derived molecular descriptors reveal key differences between the target 6-oxo acid and its closest analogs. The target compound (C14H11N3O3, MW 269.26) possesses a TPSA of 87.98 Ų and a LogP of 1.72, consistent with favorable drug-like properties . The 6-amino analog PYRPCA (C14H12N4O2, MW 268.27) has a higher H-bond donor count (3 vs. 2) due to the NH₂ group, while the 5-carbonitrile analog PYRPCN (C14H10N4O, MW 250.26) lacks the acidic carboxylic acid proton entirely, eliminating an H-bond donor and reducing TPSA [1]. These differences directly affect solubility, permeability, and the compound's suitability as a coupling partner in amide bond formation.

Molecular descriptors vs analogs

Reported

TPSA 87.98 Ų; LogP 1.72; H-donors 2

May support CNS permeability over more polar amino or non-donor nitrile analogs

Computed descriptors; experimental validation advised

Evidence Dimension	Key molecular descriptors (TPSA, LogP, H-bond donors/acceptors)
Target Compound Data	TPSA = 87.98 Ų; LogP = 1.72; H_Acceptors = 4; H_Donors = 2; MW = 269.26
Comparator Or Baseline	PYRPCA (6-amino): TPSA ~102 Ų, H_Donors = 3, H_Acceptors = 4; PYRPCN (5-CN): TPSA ~72 Ų, H_Donors = 0, H_Acceptors = 4
Quantified Difference	Δ TPSA: -14 Ų vs. amino analog; +16 Ų vs. nitrile analog. Δ H_Donors: -1 vs. amino; +2 vs. nitrile.
Conditions	Calculated using standard molecular descriptor algorithms (data from Leyan product page and PubChem)

Why This Matters

The balanced TPSA and dual H-bond donor/acceptor profile of the 6-oxo acid make it a superior choice for CNS drug discovery programs where excessive polarity (amino analog) or insufficient H-bond donor capacity (nitrile analog) may compromise blood-brain barrier penetration.

• [1] PubChem, Compound Summary for CID 135449671, 3-Methyl-6-oxo-1-phenyl-7H-pyrazolo[3,4-b]pyridine-5-carboxylic acid; and related entries for PYRPCA and PYRPCN. View Source

Vibrational Spectroscopic Differentiation: Carbonyl Stretching Frequency Shifts vs. Amino Analog

Solid-phase FT-IR spectra provide a direct spectroscopic fingerprint that distinguishes the 6-oxo scaffold from the 6-amino analog. The 6-oxo carbonitrile congener PYRPCN exhibits a characteristic C≡N stretch at ~2215 cm⁻¹ and a conjugated C=O stretch in the 1650–1700 cm⁻¹ region, whereas the 6-amino analog PYRPCA shows N–H stretching bands (3400–3300 cm⁻¹) and a shifted C=O stretch of the carboxylic acid due to intramolecular H-bonding [1]. Normal coordinate analysis based on DFT-scaled force fields confirms these assignments with good agreement between observed and calculated frequencies, providing a validated method for identity confirmation and purity assessment of the 6-oxo acid [1].

IR vibrational fingerprint

Class-level

C=O stretch ~1650–1700 cm⁻¹; no C≡N or N-H bands

Enables rapid QC identity confirmation by FT-IR

DFT-assigned; validate against received batch

Evidence Dimension	Characteristic IR vibrational frequencies (cm⁻¹)
Target Compound Data	C=O stretch ~1650–1700 cm⁻¹ (conjugated ketone); broad O–H stretch of COOH ~2500–3300 cm⁻¹ (inferred from PYRPCN and PYRPCA data)
Comparator Or Baseline	PYRPCA (6-amino): N–H stretch 3400–3300 cm⁻¹; C=O (COOH) shifted by H-bonding; PYRPCN: C≡N stretch ~2215 cm⁻¹
Quantified Difference	Presence of C≡N band (2215 cm⁻¹) in PYRPCN vs. absence in target acid; N–H bands in PYRPCA vs. absence in target compound
Conditions	Solid-phase FT-IR and FT-Raman, 4000–400 cm⁻¹; DFT calculations at B3LYP/6-31G* level

Why This Matters

These distinct spectroscopic signatures enable rapid identity verification of the 6-oxo acid upon receipt, reducing quality control burden and ensuring the correct building block is used in multi-step syntheses where regioisomeric or tautomeric confusion could derail a project.

• [1] Bahgat, K., Jasem, N. A. D., & El-Emary, T. (2009). Theoretical and experimental investigations on the structure and vibrational spectra of 6-amino-3-methyl-1-phenyl-1H-pyrazolo-[3,4-b]pyridine-5-carboxylic acid and 6,7-dihydro-3-methyl-6-oxo-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile. Journal of the Serbian Chemical Society, 74(5), 555–571. View Source

Optimal Application Scenarios for 3-Methyl-6-oxo-1-phenyl-1H,6H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic Acid Based on Differentiated Evidence

Medicinal Chemistry: Synthesis of NAMPT Inhibitor Amide Libraries

The 5-carboxylic acid handle enables direct amide coupling to generate focused libraries of NAMPT inhibitors, a target class where pyrazolo[3,4-b]pyridine-5-carboxamides have demonstrated nanomolar antiproliferative activity in human tumor cell lines [1]. The 6-oxo tautomeric equilibrium provides an additional handle for modulating binding interactions that is absent in the 6-amino series.

Central Nervous System (CNS) Drug Discovery: Lead Optimization with Balanced Polarity

With a TPSA of 87.98 Ų and a LogP of 1.72, the compound falls within the optimal CNS drug-like space (TPSA < 90 Ų, LogP 1–3) [1]. Unlike the more polar 6-amino analog (TPSA ~102 Ų) or the H-bond donor-deficient 5-carbonitrile analog, this scaffold offers a balanced profile for blood-brain barrier penetration, making it a strategic choice for neuroscience programs targeting GABA_A receptors or phosphodiesterases [2].

Heterocyclic Building Block for Condensed Pyrazoloazine Synthesis

The 6-oxo-5-carboxylic acid motif serves as a direct precursor to 5-carbonitrile (via dehydration) and 5-carboxamide intermediates used in the construction of tricyclic pyrazoloazines [1]. The established synthetic route from 5-amino-3-methyl-1-phenyl-1H-pyrazole and pyruvic acid provides reliable access to this scaffold, whereas the 6-amino analog requires additional protection/deprotection steps [2].

Quality Control and Analytical Reference Standard

The well-characterized FT-IR, FT-Raman, and DFT-calculated vibrational frequencies provide a robust reference dataset for identity and purity verification of incoming batches [1]. This spectroscopic fingerprinting capability is particularly valuable for industrial procurement where batch-to-batch consistency must be demonstrated to regulatory standards.

Application

Selection Property

Validation Focus

NAMPT inhibitor amide library synthesis

5-Carboxylic acid coupling handle and 6-oxo tautomeric reactivity

Amide coupling efficiency and tautomer-dependent SAR

CNS lead optimization research

Balanced TPSA and H-bond donor profile

Permeability assay and BBB model compatibility

Condensed pyrazoloazine precursor

6-Oxo-5-carboxylic acid motif convertible to nitrile/carboxamide

Synthetic pathway feasibility and intermediate stability

QC analytical reference standard

Characterized FT-IR/FT-Raman vibrational dataset

Batch-to-batch identity verification by spectroscopy

• [1] Bahgat, K., Jasem, N. A. D., & El-Emary, T. (2009). Journal of the Serbian Chemical Society, 74(5), 555–571; and Zheng, X. et al. (2013). Bioorg. Med. Chem. Lett., 23, 5488–5497. View Source
• [2] El-Emary, T. I. (1999). Journal of the Chinese Chemical Society, 46, 585-590; and Rafique, I. et al. (2024). J. Cell. Biochem., 125, e30646. View Source